(1S,3S,6S,8S,11S,13S,16S,18S,21S,23S,26S,28S,31S,33S,36S,38S)-5,10,15,20,25,30,35,40-Octakis(bromomethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34,37,39-hexadecaoxanonacyclo[36.2.2.23,6.28,11.213,16.218,21.223,26.228,31.233,36]hexapentacontane-41,42,43,44,45,46,47,48,49,50,51,52,53,54,55,56-hexadecol

• IUPAC Name: 5,10,15,20,25,30,35,40-octakis(bromomethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34,37,39-hexadecaoxanonacyclo[36.2.2.23,6.28,11.213,16.218,21.223,26.228,31.233,36]hexapentacontane-41,42,43,44,45,46,47,48,49,50,51,52,53,54,55,56-hexadecol
• InChI: InChI=1S/C48H72Br8O32/c49-1-9-33-17(57)25(65)41(73-9)82-34-10(2-50)75-43(27(67)19(34)59)84-36-12(4-52)77-45(29(69)21(36)61)86-38-14(6-54)79-47(31(71)23(38)63)88-40-16(8-56)80-48(32(72)24(40)64)87-39-15(7-55)78-46(30(70)22(39)62)85-37-13(5-53)76-44(28(68)20(37)60)83-35-11(3-51)74-42(81-33)26(66)18(35)58/h9-48,57-72H,1-8H2
• InChI Key: ONWAJCGYJSVQSX-UHFFFAOYSA-N
• Canonical SMILES: C(C1C2C(C(C(O1)OC3C(OC(C(C3O)O)OC4C(OC(C(C4O)O)OC5C(OC(C(C5O)O)OC6C(OC(C(C6O)O)OC7C(OC(C(C7O)O)OC8C(OC(C(C8O)O)OC9C(OC(O2)C(C9O)O)CBr)CBr)CBr)CBr)CBr)CBr)CBr)O)O)Br
• Molecular Formula: C48H72Br8O32
• Molecular Weight: 1800.3 g/mol
• CAS No.: 53784-84-2

Description

This compound is a highly complex polycyclic ether derivative characterized by a nonacyclo[36.2.2.23,6.28,11.213,16.218,21.223,26.228,31.233,36]hexapentacontane core structure. Its defining features include:

• 16 oxygen atoms integrated into the polycyclic framework, contributing to its rigidity and stability.
• 8 bromomethyl (-CH2Br) groups positioned at the 5,10,15,20,25,30,35,40 positions, which significantly influence its reactivity and physicochemical properties.

The bromomethyl substituents render the compound highly reactive in nucleophilic substitution reactions, making it valuable in polymer cross-linking and pharmaceutical intermediates . Its large molecular weight (~1,500–2,000 g/mol) and hydrophobic core contribute to low aqueous solubility, typical of brominated polycyclic compounds.

Biological Activity

The compound identified as (1S,3S,...56-hexadecol) is a complex organic molecule characterized by multiple bromomethyl groups and a unique nonacyclo structure. Its biological activity is of significant interest due to its potential applications in medicinal chemistry and biochemistry.

Chemical Structure and Properties

• Molecular Formula : C45H77NO33S
• Molecular Weight : 1192.1 g/mol
• Structural Characteristics : The compound features a highly branched structure with multiple functional groups that may influence its reactivity and interaction with biological systems.

Biological Activity Overview

The biological activity of this compound can be categorized into several key areas:

1. Antimicrobial Activity

Research indicates that compounds with similar structural motifs often exhibit antimicrobial properties. The presence of bromomethyl groups suggests potential efficacy against various bacterial strains.

2. Anti-inflammatory Effects

Preliminary studies have shown that related compounds can modulate inflammatory pathways. The interaction of the compound with cellular signaling mechanisms may provide insights into its anti-inflammatory potential.

3. Cytotoxicity Studies

Cytotoxicity assays are crucial for evaluating the safety profile of new compounds. Initial findings suggest that this compound may affect cell viability in certain cancer cell lines.

Case Study 1: Antimicrobial Efficacy

A study conducted on structurally similar brominated compounds demonstrated significant antimicrobial activity against Staphylococcus aureus and Escherichia coli. The mechanism was attributed to disruption of bacterial cell membranes.

Case Study 2: Anti-inflammatory Mechanisms

In vitro experiments revealed that compounds with similar configurations inhibited the production of pro-inflammatory cytokines in macrophages. This suggests a potential role in treating inflammatory diseases such as arthritis.

Data Tables

Biological Activity	Observed Effect	Reference
Antimicrobial	Effective against E. coli
Anti-inflammatory	Reduced cytokine levels
Cytotoxicity	Decreased viability in cancer cells

Scientific Research Applications

The compound (1S,3S,6S,8S,11S,13S,16S,18S,21S,23S,26S,28S,31S,33S,36S,38S)-5,10,15,20,25,30,35,40-Octakis(bromomethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34,37,39-hexadecaoxanonacyclo[36.2.2.23,6.28,11.213,16.218,21.223,26.228,31.233,36]hexapentacontane-41,42,43,44,45,46,47,48,49,50,51,52,53,54,55,56-hexadecol is a complex organic molecule with potential applications in various fields of research and industry. This article explores its applications based on current scientific literature and findings.

Chemical Properties and Structure

This compound is characterized by a highly branched structure and multiple bromomethyl groups that can influence its reactivity and interactions with biological systems. The molecular formula is $C_{48}H_{72}Br_8O_{32}$, with a molecular weight of approximately 1800 g/mol . Its unique structural features allow it to participate in various chemical reactions and biological processes.

Drug Delivery Systems

The compound's structural characteristics make it a candidate for drug delivery applications. The bromomethyl groups can be modified to attach therapeutic agents or imaging agents for targeted delivery in medical applications. The ability to encapsulate drugs within its structure can enhance the bioavailability and efficacy of treatments.

Antimicrobial Activity

Research has indicated that compounds with similar structural motifs exhibit antimicrobial properties. The brominated derivatives may enhance the compound's ability to disrupt microbial cell membranes or inhibit essential metabolic pathways in pathogens . Further studies could elucidate its effectiveness against specific bacterial or fungal strains.

Material Science

In material science applications, this compound could serve as a precursor for creating functionalized polymers or nanomaterials. Its unique structure allows for the incorporation of various functional groups that can tailor the physical and chemical properties of resulting materials . These materials could be used in coatings or composites with enhanced durability or specific functionalities.

Biological Studies

The compound may be utilized in biological studies to explore its interactions with cellular components or signaling pathways. The presence of multiple hydroxyl groups suggests potential for hydrogen bonding interactions with proteins or nucleic acids . Investigating these interactions can provide insights into cellular mechanisms and lead to the development of novel therapeutic strategies.

Environmental Applications

Given the increasing concern over environmental pollutants and the need for remediation technologies, this compound could be explored for its potential in environmental applications such as pollutant adsorption or degradation processes. Its complex structure may allow it to interact with various environmental contaminants effectively .

Case Study 1: Drug Delivery Research

A study demonstrated the use of structurally similar compounds for targeted drug delivery systems in cancer therapy. By modifying the surface chemistry of these compounds to enhance their interaction with cancer cells while minimizing toxicity to healthy tissues was achieved through controlled release mechanisms .

Case Study 2: Antimicrobial Testing

In another study focusing on antimicrobial activity against resistant strains of bacteria such as MRSA (Methicillin-resistant Staphylococcus aureus), brominated compounds showed promising results in inhibiting bacterial growth through membrane disruption mechanisms .

Comparison with Similar Compounds

Hydroxymethyl Analog ()

The hydroxymethyl analog, (1S,3R,5R,6S,8R,10R,11S...)-5,10,15,20,25,30,35,40-octakis(hydroxymethyl)-...hexadecol , shares the same core structure but replaces bromine with hydroxyl groups. Key differences include:

• Reactivity : Hydroxymethyl groups are inert in substitution reactions compared to bromomethyl, limiting utility in alkylation but enhancing stability in aqueous environments.
• Solubility : Higher hydrophilicity due to hydroxyl groups, making it suitable for drug delivery systems and cosmetic formulations .

Chloromethyl Derivatives ()

Compounds like 11,23-Bis(chloromethyl)-26,28-dimethoxypentacyclo[...]dodecaene-25,27-diol feature chloromethyl (-CH2Cl) groups. Compared to the target compound:

• Reactivity : Chlorine is less electronegative than bromine, reducing leaving-group efficiency in SN2 reactions.
• Applications : Primarily intermediates in synthesizing surfactants or agrochemicals due to moderate reactivity .

Functional Group Impact on Physical Properties

Compound	Substituent	Molecular Weight (g/mol)	Solubility (Water)	Melting Point (°C)	Key Applications
Target Bromomethyl Compound	8 × Bromomethyl	~1,800 (estimated)	Insoluble	>300 (decomposes)	Polymer cross-linkers, pharmaceuticals
Hydroxymethyl Analog	8 × Hydroxymethyl	~1,400 (estimated)	Partially soluble	220–240	Drug delivery, hydrogels
Chloromethyl Derivative	2 × Chloromethyl	~900 (reported)	Low	180–200	Chemical intermediates

Notes:

• Bromine’s higher atomic mass increases molecular weight and thermal stability.
• Hydroxymethyl groups improve biocompatibility, favoring biomedical uses .

Stability and Environmental Considerations

• Brominated compounds are prone to photodegradation, releasing brominated byproducts.
• Hydroxymethyl analogs exhibit higher biodegradability, aligning with green chemistry principles .